Cas no 2322621-88-3 ((S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester)

• Product Name: (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester
• CAS No: 2322621-88-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD34602314
• CID: 5223549
• Update Time: 2026-03-07

(S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester

• MDL： MFCD34602314
• Inchi： 1S/C8H15NO2/c1-3-11-7(10)8(2)4-5-9-6-8/h9H,3-6H2,1-2H3/t8-/m0/s1
• InChI Key： QHUUMIBNWDSADG-QMMMGPOBSA-N
• SMILES： N1CC[C@](C)(C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester

Recent Advances in the Application of (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS: 2322621-88-3) in Chemical Biology and Pharmaceutical Research

The compound (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester (CAS: 2322621-88-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and its potential in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging therapeutic applications.

Recent studies highlight the compound's role as a key intermediate in the synthesis of pharmacologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in constructing novel dopamine D3 receptor antagonists, where the stereochemistry at the 3-position proved crucial for receptor binding affinity. The ethyl ester moiety was found to enhance cell permeability during early-stage drug development, while the methyl substitution at the 3-position contributed to metabolic stability in preclinical models.

Structural analyses published in ACS Omega (2024) reveal that the constrained pyrrolidine ring system of 2322621-88-3 provides an optimal balance between conformational rigidity and flexibility, making it particularly valuable for designing CNS-targeting compounds. Researchers at several academic institutions have incorporated this scaffold into libraries of potential neuroprotective agents, with preliminary results showing improved blood-brain barrier penetration compared to similar carboxylic acid derivatives.

In synthetic methodology development, a breakthrough appeared in Organic Letters (2023) describing an asymmetric catalytic route to (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester with >99% ee using a novel chiral copper catalyst. This advancement addresses previous challenges in obtaining the (S)-enantiomer in high optical purity, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

The compound's metabolic fate has been investigated in recent ADME studies, with findings published in Drug Metabolism and Disposition (2024) indicating that the ethyl ester undergoes rapid hydrolysis in plasma to yield the corresponding acid, which then demonstrates interesting pharmacokinetic properties. This characteristic makes 2322621-88-3 particularly useful as a prodrug strategy for improving oral bioavailability of carboxylic acid-containing therapeutics.

Emerging applications in radiopharmaceuticals have been reported, where researchers are exploring 2322621-88-3 as a precursor for PET tracer development. The ability to introduce various radiolabels at multiple positions while maintaining the core structure's integrity shows promise for imaging applications in neurological disorders.

Several patent applications filed in 2023-2024 disclose derivatives of (S)-3-Methyl-pyrrolidine-3-carboxylic acid ethyl ester as potential treatments for Parkinson's disease and substance use disorders, underscoring the growing pharmaceutical interest in this scaffold. The compound's versatility in medicinal chemistry design is further evidenced by its incorporation into diverse structural classes, from small molecule inhibitors to peptide mimetics.

Ongoing research is exploring the compound's potential in addressing current challenges in drug development, including the need for CNS-penetrant molecules with reduced side effect profiles. The unique spatial arrangement of functional groups in 2322621-88-3 appears to offer solutions to several molecular design problems that have limited previous therapeutic approaches.